Cas no 153466-65-0 (Diclofenac-d)

Diclofenac-d4 is a deuterated compound of diclofenac Diclofenac is a potent, non selective anti-inflammatory agent and an inhibitor of Cox. In CHO cells, the IC50 values for human COX-1 and COX-2 were 4 and 1.3 nm, respectively The IC50 values of diclofenac for sheep COX-1 and COX-2 were 5.1 μ M. 0.84 μ M. Diclofenac induces apoptosis of neural stem cells by activating caspase cascade

Diclofenac-d structure

Product Name:Diclofenac-d

CAS No:153466-65-0

Molecular Formula:C₁₄H₁₁NO₂Cl₂

Molecular Weight:296.14864

CID:139257

PubChem ID:12877529

Diclofenac-d Properties

Names and Identifiers

- Benzene-2,3,4,5-d4-aceticacid, 6-[(2,6-dichlorophenyl)amino]-
- DICLOFENAC-D4
- Diclofenac-D4 (Major)
- Diclofenac-d4 (phenyl-d4)
- DICLOFENAC-DEUTERATED
- Dichlofenac
- Voltaflan
- ylacetic acid
- 2-((2,6-Dichlorophenyl)aminobenzeneacetic Acid-d4,
- Diclofenac-d
- AS-6035
- [2-(2,6-Dichloroanilino)(~2~H_4_)phenyl]acetic acid
- F90758
- HY-15036S
- DTXSID20512155
- Diclofenac-d4
- 2-((2,6-Dichlorophenyl)aminobenzeneacetic Acid-d4
- Diclofenac-d4(major)
- Diclofenac D4 acid (phenyl D4) 100 microg/mL in Acetone
- CS-0179736
- AKOS015914380
- 2-[2,3,4,5-tetradeuterio-6-(2,6-dichloroanilino)phenyl]acetic acid
- J-009020
- 153466-65-0
- Diclofenac D4
- 6-[(2,6-Dichlorophenyl)amino]-benzen-2,3,4,5-d4-acetic acid; Diclofenac D4 acid (phenyl D4); Diclofenac (phenyl D4)
- DICLOFENAC-D4 (PHENYL-D4)
- Diclofenac-d4 (phenyl-d4-acetic)
- +Expand
- InChIKey： DCOPUUMXTXDBNB-SCFZSLNVSA-N
- Inchi： InChI=1S/C14H11Cl2NO2/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(18)19/h1-7,17H,8H2,(H,18,19)/i1D,2D,4D,7D
- SMILES： OC(CC1=C([2H])C([2H])=C([2H])C([2H])=C1NC1C(Cl)=CC=CC=1Cl)=O

Computed Properties

Exact Mass: 299.04200
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 299.0417910g/mol
Heavy Atom Count: 19
Complexity: 304
Isotope Atom Count: 4
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.4
Topological Polar Surface Area: 49.3Å²

Experimental Properties

LogP: 4.43710
PSA: 49.33000
Boiling Point: 412.0±45.0 °C at 760 mmHg
Melting Point: 157-159°C
Vapor Pressure: 0.0±1.0 mmHg at 25°C
Flash Point: 203.0±28.7 °C
Density: 1.4±0.1 g/cm3

Diclofenac-d Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00ABK4-1mg	DICLOFENAC-D4	153466-65-0	≥99% deuterated forms (d1-d4)	1mg	$304.00	2024-06-20
A2B Chem LLC	AE80740-1mg	DICLOFENAC-D4	153466-65-0	≥99% deuterated forms (d1-d4)	1mg	$217.00	2024-04-20
ChemScence	CS-0179736-10mg	Diclofenac-d4	153466-65-0		10mg	$0.0
MedChemExpress	HY-15036S-1mg	Diclofenac-d	153466-65-0	99.79%	1mg	￥3750	2024-05-24
TRC	D436452-1mg	Diclofenac-d4	153466-65-0		1mg	$ 261.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-207562-1 mg	Diclofenac-d4,	153466-65-0		1mg	￥2,708.00	2023-07-10

Diclofenac-d Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:153466-65-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:153466-65-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Diclofenac-d Related Literature

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2. Development of an ultra fast online-solid phase extraction (SPE) liquid chromatography electrospray tandem mass spectrometry (LC-ESI-MS/MS) based approach for the determination of drugs in pharmacokinetic studies

Nils Helge Schebb,Bora Inceoglu,Tristan Rose,Karen Wagner,Bruce D. Hammock Anal. Methods 2011 3 420
3. A case-study on the accuracy of mass balances for xenobiotics in full-scale wastewater treatment plants

Marius Majewsky,Julien Farlin,Michael Bayerle,Tom Gallé Environ. Sci.: Processes Impacts 2013 15 730
4. Optimizing extraction and analysis of pharmaceuticals in human urine, struvite, food crops, soil, and lysimeter water by liquid chromatography-tandem mass spectrometry

Rachel A. Mullen,Krista R. Wigginton,Abraham Noe-Hays,Kim Nace,Nancy G. Love,Charles B. Bott,Diana S. Aga Anal. Methods 2017 9 5952
5. Pharmaceutical residues in the river Rhine—results of a one-decade monitoring programme

Frank Sacher,Melanie Ehmann,Sabine Gabriel,Carola Graf,Heinz-Jürgen Brauch J. Environ. Monit. 2008 10 664

153466-65-0 (Diclofenac-d) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:153466-65-0)Diclofenac-d

Purity:99%

Quantity:1mg

Price($):470.0